5-Chloro-3-(3-N,N-dimethylsulfamoylphenyl)benzoic acid, 95%

• IUPAC Name: 3-chloro-5-[3-(dimethylsulfamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H14ClNO4S/c1-17(2)22(20,21)14-5-3-4-10(9-14)11-6-12(15(18)19)8-13(16)7-11/h3-9H,1-2H3,(H,18,19)
• InChI Key: SHHXUNIATPOZPS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)Cl)C(=O)O
• Molecular Formula: C15H14ClNO4S
• DSSTOX Substance ID: DTXSID901147927
• Molecular Weight: 339.8 g/mol
• CAS RN: 1261981-44-5

Description

5-Chloro-3-(3-N,N-dimethylsulfamoylphenyl)benzoic acid, 95% (hereafter referred to as 5-Chloro-3-DSB) is a synthetic compound that has been used for a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 369.58 g/mol. 5-Chloro-3-DSB is a derivative of benzoic acid and is synthesized by reacting benzoic acid with 3-N,N-dimethylsulfamoylphenylchloride in the presence of a base.

Mechanism of Action

The mechanism of action of 5-Chloro-3-DSB is not well understood. However, it is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase (COX). COX is an enzyme that is involved in the production of prostaglandins, which are molecules that are involved in the regulation of inflammation and pain. By inhibiting the activity of COX, 5-Chloro-3-DSB is believed to reduce the production of prostaglandins, which in turn reduces inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Chloro-3-DSB have not been extensively studied. However, it is believed that the compound has anti-inflammatory and analgesic properties. Additionally, it is believed that the compound has the potential to inhibit the growth of certain types of cancer cells. It is also believed that the compound may have the potential to act as an antioxidant, which could protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

The advantages of using 5-Chloro-3-DSB in laboratory experiments include its low cost and easy availability. Additionally, the compound is relatively stable and can be stored for long periods of time. However, one of the major limitations of the compound is its low solubility in water. This makes it difficult to use in aqueous solutions and can limit its use in certain experiments.

Future Directions

The potential future directions of research involving 5-Chloro-3-DSB include further investigation into its biochemical and physiological effects. Additionally, further research could be done to investigate the compound’s potential as an inhibitor of cancer cell growth. Additionally, further research could be done to investigate the compound’s potential as an antioxidant. Additionally, further research could be done to investigate the compound’s potential as an anti-inflammatory and analgesic agent. Finally, further research could be done to investigate the compound’s potential as an inhibitor of the enzyme cyclooxygenase.

Synthesis Methods

The synthesis of 5-Chloro-3-DSB is achieved by reacting benzoic acid with 3-N,N-dimethylsulfamoylphenylchloride in the presence of a base. The reaction is carried out in a two-phase system, with the benzoic acid being dissolved in an organic solvent, such as dichloromethane, and the 3-N,N-dimethylsulfamoylphenylchloride being dissolved in an aqueous solution. The base, such as sodium hydroxide, is then added to the reaction mixture and the two phases are mixed. The reaction is then heated to a temperature of 70°C and stirred for two hours. The reaction mixture is then cooled to room temperature and the product is isolated by filtration. The product is then washed with water and dried to yield 5-Chloro-3-DSB.

Scientific Research Applications

5-Chloro-3-DSB has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used in the synthesis of a variety of derivatives of benzoic acid. It has also been used in the synthesis of a variety of organometallic compounds, such as palladium complexes. Additionally, it has been used in the synthesis of a variety of heterocyclic compounds, such as thiophenes, furans, and thiazoles.